

Benchmarking LML134's safety profile against competitors

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: LML134

Cat. No.: B15609428

[Get Quote](#)

LML134 Safety Profile: A Comparative Benchmark Analysis

This guide provides a comprehensive comparison of the safety profile of **LML134**, an investigational histamine H3 receptor inverse agonist, against key competitors in the therapeutic area of shift work disorder (SWD). The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation of **LML134**'s standing within the current treatment landscape. Data presented is collated from publicly available clinical trial information and scientific publications.

Overview of LML134 and Competitors

LML134 is a novel histamine H3 receptor inverse agonist developed for the treatment of excessive sleepiness.^[1] Its mechanism of action is designed to offer high receptor occupancy with rapid disengagement, aiming to minimize the risk of insomnia, a common side effect of other wake-promoting agents.^[1] For the purpose of this comparative analysis, the following drugs, approved for the treatment of excessive sleepiness associated with SWD or narcolepsy, have been selected as key competitors:

- Pitolisant (Wakix®): A histamine H3 receptor antagonist/inverse agonist.
- Solriamfetol (Sunosi®): A dopamine and norepinephrine reuptake inhibitor.
- Armodafinil (Nuvigil®): The R-enantiomer of modafinil, a wakefulness-promoting agent.
- Modafinil (Provigil®): A widely prescribed wakefulness-promoting agent.

Comparative Safety Profile: Adverse Events

The following table summarizes the incidence of common treatment-emergent adverse events (TEAEs) for **LML134** and its competitors, as reported in their respective clinical trials. It is important to note that direct comparison of these rates should be done with caution due to potential differences in study design, patient populations, and adverse event reporting methodologies.

Adverse Event	LML134	Pitolisant (Wakix®)	Solriamfetol (Sunosi®)	Armodafinil (Nuvigil®)	Modafinil (Provigil®)	Placebo
Headache	Most Common AE[2]	19%[3]	10.1%[4]	≥5%[5]	34%[6]	23%[6]
Nausea	Not Reported as Common	6%[3][7][8]	7.9%[4]	≥5%[5]	11%[6]	3%[6]
Insomnia	Not Reported as Common	6%[3][7][8]	≥5%[9]	≥5%[5]	Not Reported as Common	Not Reported
Anxiety	Not Reported as Common	5%[3][7][8]	7.0%[4]	Not Reported as Common	<1% (Reason for discontinuation)	Not Reported
Decreased Appetite	Not Reported as Common	2%[3]	7.6%[4]	Not Reported as Common	Not Reported	Not Reported
Dizziness	Not Reported as Common	Not Reported as Common	Not Reported as Common	≥5%[5]	<1% (Reason for discontinuation)	Not Reported
Dry Mouth	Not Reported as Common	2%[3]	≥5%[9]	Not Reported as Common	Not Reported	Not Reported

	Not	Not		Not		
Nasophary	Reported	Reported	5.1% [4]	Reported	Not	Not
ngitis	as	as		as	Reported	Reported
	Common	Common		Common		

Note: Data for **LML134** is qualitative based on available summaries.[\[2\]](#) Percentages for competitors are derived from placebo-controlled trials in relevant patient populations.

Detailed Experimental Protocols

While complete, detailed protocols for all safety assessments are proprietary, this section outlines the general methodologies employed in the clinical evaluation of these compounds based on publicly available information.

LML134 (Based on trial CLML134X2201)

- Adverse Event Monitoring: The protocol for the **LML134** trial included systematic monitoring and recording of all adverse events (AEs). An AE was defined as any untoward medical occurrence in a participant administered a pharmaceutical product, which does not necessarily have a causal relationship with this treatment. All AEs were documented, and serious adverse events (SAEs) were subject to expedited reporting.[\[10\]](#) Non-directed questioning was used to elicit AE information from participants.[\[10\]](#)

Pitolisant (Wakix®)

- Cardiovascular Safety: The cardiac safety of pitolisant was evaluated in pooled analyses of randomized, placebo-controlled studies and a 12-month open-label study.[\[11\]](#)[\[12\]](#)[\[13\]](#) Assessments included monitoring of heart rate, systolic and diastolic blood pressure, and electrocardiograms (ECGs) with a specific focus on the QTc interval.[\[11\]](#)[\[12\]](#)[\[13\]](#) In a dedicated QT study with healthy volunteers, the effect of pitolisant on the QTc interval was assessed.[\[11\]](#)[\[12\]](#)[\[13\]](#)
- Abuse Potential Assessment: The abuse potential of pitolisant was evaluated in a randomized, double-blind, active- and placebo-controlled crossover study.[\[14\]](#) This study was conducted in non-dependent, recreational stimulant users to compare the effects of single-dose pitolisant with a stimulant (phentermine HCl) and placebo.[\[14\]](#)

Solriamfetol (Sunosi®)


- **General Safety Monitoring:** The safety and tolerability of solriamfetol were assessed through the monitoring of treatment-emergent adverse events (TEAEs), clinical laboratory tests, vital signs, and ECGs.[15]
- **Psychiatric Safety Monitoring:** Due to the observation of psychiatric adverse events such as anxiety, insomnia, and irritability in clinical trials, cautious use and monitoring are recommended in patients with pre-existing psychosis or bipolar disorder.[16] The Columbia-Suicide Severity Rating Scale (C-SSRS) was used to assess for suicidal ideation and behavior.[15]
- **Withdrawal Effects Assessment:** The potential for withdrawal effects was explored following abrupt discontinuation of solriamfetol during a double-blind, randomized withdrawal period in a long-term safety study.[15]

Armodafinil (Nuvigil®) and Modafinil (Provigil®)

- **Dermatologic Adverse Event Assessment:** Given reports of rare but serious skin reactions, including Stevens-Johnson syndrome (SJS), with modafinil and armodafinil, protocols for clinical trials included rigorous and standardized assessment and follow-up of any skin rashes.[17][18] This included evaluation by a dermatologist and detailed documentation.[17] Protocol-defined adverse events requiring expedited reporting included skin rash and hypersensitivity reactions.[19]
- **Abuse Liability Assessment:** The abuse potential of modafinil was evaluated in preclinical behavioral assays and in human studies comparing its effects to a stimulant like methylphenidate in individuals with a history of substance abuse.[20][21][22][23] These studies assessed subjective effects, behavioral responses, and physiological changes.[21][23]

Visualizations


Signaling Pathway



[Click to download full resolution via product page](#)


Caption: **LML134** Signaling Pathway

Experimental Workflows



[Click to download full resolution via product page](#)

Caption: Adverse Event Monitoring Workflow

[Click to download full resolution via product page](#)

Caption: Cardiovascular Safety Assessment Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. The Discovery of LML134, a Histamine H3 Receptor Inverse Agonist for the Clinical Treatment of Excessive Sleep Disorders - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [2. novctrd.com \[novctrd.com\]](#)
- [3. wakixhcp.com \[wakixhcp.com\]](#)
- [4. Solriamfetol for Excessive Sleepiness in Obstructive Sleep Apnea \(TONES 3\). A Randomized Controlled Trial - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. accessdata.fda.gov \[accessdata.fda.gov\]](#)
- [6. Evaluation of the Safety of Modafinil for Treatment of Excessive Sleepiness - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. wakixhcp.com \[wakixhcp.com\]](#)
- [8. neurologylive.com \[neurologylive.com\]](#)
- [9. jcsm.aasm.org \[jcsm.aasm.org\]](#)
- [10. cdn.clinicaltrials.gov \[cdn.clinicaltrials.gov\]](#)
- [11. neurology.org \[neurology.org\]](#)
- [12. academic.oup.com \[academic.oup.com\]](#)
- [13. researchgate.net \[researchgate.net\]](#)
- [14. sleepreviewmag.com \[sleepreviewmag.com\]](#)
- [15. Long-term study of the safety and maintenance of efficacy of solriamfetol \(JZP-110\) in the treatment of excessive sleepiness in participants with narcolepsy or obstructive sleep apnea - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. orpdl.org \[orpdl.org\]](#)
- [17. accessdata.fda.gov \[accessdata.fda.gov\]](#)

- [18. Severe cutaneous adverse reaction reports with modafinil and armodafinil \[hsa.gov.sg\]](#)
- [19. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [20. Evaluation of the abuse liability of modafinil and other drugs for excessive daytime sleepiness associated with narcolepsy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. researchgate.net \[researchgate.net\]](#)
- [22. "Evaluation of Modafinil in Preclinical Behavioral Assays of Abuse Liab" by Amanda J. Quisenberry \[scholarworks.wmich.edu\]](#)
- [23. An evaluation of the abuse potential of modafinil using methylphenidate as a reference - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Benchmarking LML134's safety profile against competitors]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15609428/docs#benchmarking-lml134-s-safety-profile-against-competitors\]](https://www.benchchem.com/product/b15609428/docs#benchmarking-lml134-s-safety-profile-against-competitors)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check